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Compound of Interest

Compound Name: 3-Ethoxybenzonitrile

Cat. No.: B1293884 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of 3-Ethoxybenzonitrile, a chemical intermediate used in various research and

development applications. Adherence to these procedures is critical for minimizing

environmental impact and safeguarding personnel.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 3-Ethoxybenzonitrile. This compound is classified as harmful if swallowed, in

contact with skin, or if inhaled.[1][2] It can also cause skin and serious eye irritation, and may

lead to respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE),

including nitrile rubber gloves, chemical safety goggles, and a lab coat, must be worn at all

times when handling this substance. All operations involving 3-Ethoxybenzonitrile should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-Ethoxybenzonitrile, compiled

from various safety data sheets and chemical databases.
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Property Value Reference

CAS Number 25117-75-3 [1][3][4][5]

Molecular Formula C9H9NO [1][3][4]

Molecular Weight 147.17 g/mol [1]

Appearance Colorless Liquid [2]

Boiling Point 241 - 244 °C / 465.8 - 471.2 °F [2]

Flash Point > 110 °C / > 230 °F [2]

Density 1.047 g/cm³ [2]

GHS Hazard Classifications

Acute Toxicity, Oral (Category

4), Acute Toxicity, Dermal

(Category 4), Acute Toxicity,

Inhalation (Category 4), Skin

Irritation (Category 2), Eye

Irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

[1][2]

Disposal Protocol
The universally recommended method for the disposal of 3-Ethoxybenzonitrile is through an

approved waste disposal plant.[2][6][7] Under no circumstances should this chemical be

disposed of down the drain or mixed with general laboratory waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste 3-Ethoxybenzonitrile and any materials contaminated with it (e.g., paper

towels, gloves, pipette tips) in a dedicated, properly labeled, and sealed waste container.

The container must be made of a material compatible with nitriles.
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Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "3-Ethoxybenzonitrile".

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

secondary containment area, away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[6]

Consult your institution's chemical hygiene plan for specific storage duration limits.

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Only a licensed and certified hazardous waste contractor should handle the transportation

and final disposal of the chemical.

Documentation:

Maintain accurate records of the amount of 3-Ethoxybenzonitrile waste generated and

the date of disposal, in accordance with your local and institutional regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethoxybenzonitrile.
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Proper Disposal Workflow for 3-Ethoxybenzonitrile

In-Lab Procedures

Institutional & External Procedures

Documentation
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(Gloves, Goggles, Lab Coat)
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Contact Environmental Health & Safety (EHS)
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Licensed Contractor
Transports Waste

Dispose at an Approved
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Maintain Disposal Records

Click to download full resolution via product page

Caption: Disposal workflow for 3-Ethoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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